N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[(3,4-dimethylphenyl)-pyridin-3-ylmethyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C23H22N4O/c1-15-6-9-21-25-20(14-27(21)13-15)23(28)26-22(19-5-4-10-24-12-19)18-8-7-16(2)17(3)11-18/h4-14,22H,1-3H3,(H,26,28)
• InChI Key: JDABUXKBFFKUQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)NC(C3=CC(=C(C=C3)C)C)C4=CN=CC=C4
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol

Description

N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-6-methylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H22N4O and its molecular weight is 370.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.17936134 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Science and Material Chemistry

A study by Faghihi and Mozaffari (2008) synthesized and characterized new polyamides based on 2,5‐bis[(4‐carboxyanilino) carbonyl] pyridine and aromatic diamines, showcasing the relevance of pyridine-containing compounds in developing novel polymers with potential applications in various industries due to their high yield, thermal stability, and solubility in polar solvents Faghihi & Mozaffari, 2008.

Drug Discovery and Medicinal Chemistry

In the realm of drug discovery, Moraski et al. (2011) introduced a set of imidazo[1,2-a]pyridine-3-carboxamides with potent activity against multi- and extensive drug-resistant tuberculosis, highlighting the potential of pyridine derivatives in addressing global health challenges Moraski et al., 2011.

Molecular Biology and DNA Interaction

Wade, Mrksich, and Dervan (1992) explored the design of peptides that bind in the minor groove of DNA at specific sequences by a dimeric side-by-side motif, using pyridine-2-carboxamide derivatives. This work underscores the significance of pyridine derivatives in molecular recognition and gene regulation strategies Wade, Mrksich, & Dervan, 1992.

Anticancer Research

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives with anticancer and anti-5-lipoxygenase activity, indicating the utility of pyridine and imidazo-pyridine frameworks in the development of new therapeutic agents Rahmouni et al., 2016.

Future Directions

Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry. Future research could focus on exploring new synthetic routes, studying their biological activities, and developing new drugs based on this scaffold.